Cas no 53555-66-1 (3,4,5-Trichlorobiphenyl)

3,4,5-Trichlorobiphenyl is a chlorinated biphenyl compound characterized by its three chlorine substituents at the 3, 4, and 5 positions of the biphenyl ring system. This structure imparts stability and resistance to degradation, making it useful in specialized industrial applications, such as dielectric fluids or chemical intermediates. Its well-defined chlorination pattern ensures consistent reactivity in synthetic processes, while its hydrophobic properties contribute to its utility in research involving persistent organic pollutants (POPs). Due to regulatory restrictions on polychlorinated biphenyls (PCBs), its handling requires strict adherence to safety and environmental guidelines. The compound is primarily employed in analytical and research settings for method development or environmental studies.
3,4,5-Trichlorobiphenyl structure
3,4,5-Trichlorobiphenyl structure
Product Name:3,4,5-Trichlorobiphenyl
CAS No:53555-66-1
MF:C12H7Cl3
MW:257.54298043251
CID:373329
PubChem ID:63099
Update Time:2025-05-24

3,4,5-Trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3,4,5-trichloro-
    • 1,2,3-trichloro-5-phenylbenzene
    • 3, 4, 5-TRICHLOROBIPHENYL
    • 3,4,5-Trichlorobiphenyl Solution
    • Q27268830
    • BSFZSQRJGZHMMV-UHFFFAOYSA-N
    • 3,4,5-Trichlorobiphenyl
    • 3,4,5-TRICHLORODIPHENYL-2',3',4',5',6'-D5
    • NS00077083
    • UNII-7TJ4JMT31P
    • 93952-22-8
    • SCHEMBL4458296
    • 1,1'-Biphenyl, 3,4,5-trichloro-
    • DTXCID7041467
    • DTXSID6074176
    • 7TJ4JMT31P
    • PCB 38
    • 53555-66-1
    • 3,4,5-Trichloro-1,1'-biphenyl
    • Inchi: 1S/C12H7Cl3/c13-10-6-9(7-11(14)12(10)15)8-4-2-1-3-5-8/h1-7H
    • InChI Key: BSFZSQRJGZHMMV-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C=CC=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 255.96100
  • Monoisotopic Mass: 255.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.3510 (rough estimate)
  • Melting Point: 63.91°C (estimate)
  • Boiling Point: 334.36°C (rough estimate)
  • Flash Point: 244.9°C
  • Refractive Index: 1.6040 (rough estimate)
  • PSA: 0.00000
  • LogP: 5.31380

3,4,5-Trichlorobiphenyl Customs Data

  • HS CODE:2903999010
  • Customs Data:

    China Customs Code:

    2903999010

    Overview:

    2903999010 Polychlorinated biphenyls\Polybrominated biphenyl.Regulatory conditions:89(Prohibited exports,Prohibited imports).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    8.Prohibited exports
    9.Prohibited imports

    Summary:

    2903999010 2,3,3',4,5,6-hexachloro-1,1'-biphenyl.supervision conditions:89(articles on the list of prohibited export goods,articles on the list of prohibited import goods).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

3,4,5-Trichlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T896863-1mg
3,4,5-Trichlorobiphenyl
53555-66-1
1mg
$155.00 2023-05-17
TRC
T896863-2.5mg
3,4,5-Trichlorobiphenyl
53555-66-1
2.5mg
$287.00 2023-05-17
TRC
T896863-5mg
3,4,5-Trichlorobiphenyl
53555-66-1
5mg
$500.00 2023-05-17
TRC
T896863-10mg
3,4,5-Trichlorobiphenyl
53555-66-1
10mg
$ 800.00 2023-09-05

Additional information on 3,4,5-Trichlorobiphenyl

3,4,5-Trichlorobiphenyl (CAS No. 53555-66-1): Properties, Applications, and Environmental Impact

3,4,5-Trichlorobiphenyl (CAS No. 53555-66-1) is a chlorinated biphenyl compound that belongs to the broader class of polychlorinated biphenyls (PCBs). These compounds have garnered significant attention due to their persistence in the environment and potential ecological effects. The molecular structure of 3,4,5-Trichlorobiphenyl consists of a biphenyl core with three chlorine atoms attached at the 3, 4, and 5 positions, giving it unique chemical and physical properties.

One of the most frequently searched questions about 3,4,5-Trichlorobiphenyl is its environmental fate. Researchers and environmentalists are particularly interested in how this compound interacts with ecosystems, given its potential for bioaccumulation. Studies have shown that chlorinated biphenyls like 3,4,5-Trichlorobiphenyl can persist in soil and water for extended periods, raising concerns about their long-term impact on wildlife and human health.

Another hot topic related to 3,4,5-Trichlorobiphenyl is its analytical detection. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly used to identify and quantify this compound in environmental samples. These methods are critical for monitoring PCB contamination and ensuring compliance with environmental regulations.

The industrial applications of 3,4,5-Trichlorobiphenyl have also been a subject of interest. Historically, PCBs were widely used in electrical equipment, hydraulic fluids, and plasticizers. However, due to growing environmental and health concerns, many countries have restricted their use. Despite this, 3,4,5-Trichlorobiphenyl remains a valuable reference standard in analytical chemistry and environmental research.

From a toxicological perspective, 3,4,5-Trichlorobiphenyl has been studied for its potential effects on biological systems. While not as extensively researched as some other PCBs, it is still considered a compound of interest due to its structural similarity to more toxic congeners. Researchers are particularly focused on understanding its metabolic pathways and potential biodegradation mechanisms.

In recent years, the synthesis and derivatives of 3,4,5-Trichlorobiphenyl have also attracted attention. Chemists are exploring ways to modify its structure to reduce its environmental persistence while retaining its useful properties. This aligns with the broader trend of developing greener alternatives to traditional industrial chemicals.

For those working in environmental science or chemical research, understanding the properties and behavior of 3,4,5-Trichlorobiphenyl is essential. Its CAS number (53555-66-1) serves as a unique identifier in databases and regulatory documents, making it a critical piece of information for professionals in these fields.

In conclusion, 3,4,5-Trichlorobiphenyl (CAS No. 53555-66-1) is a compound with significant scientific and environmental relevance. Its study contributes to our understanding of PCB behavior, pollution mitigation, and the development of safer chemical alternatives. As research continues, this compound will likely remain a focal point in discussions about sustainable chemistry and environmental protection.

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